2-Acetamido-5-bromothiophene-3-carboxamide

• CAS RN: 412914-59-1
• Molecular Formula: C7H7BrN2O2S
• Molecular Weight: 263.11 g/mol
• IUPAC Name: 2-acetamido-5-bromothiophene-3-carboxamide
• InChI: InChI=1S/C7H7BrN2O2S/c1-3(11)10-7-4(6(9)12)2-5(8)13-7/h2H,1H3,(H2,9,12)(H,10,11)
• InChI Key: MJYJHRNJMAIUGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(S1)Br)C(=O)N

Description

2-Acetamido-5-bromothiophene-3-carboxamide is a useful research compound. Its molecular formula is C7H7BrN2O2S and its molecular weight is 263.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Acetylamino-thiophene-3-carboxylic acid amide (3.89 g, 27.4 mmol) was suspended in the aqueous solution of sodium acetate (2.47 g, 30.1 mmol)(136 mL). Bromine (1.4 mL, 27.4 mmol) was added dropwise to the solution. The resulting solution was stirred under nitrogen overnight. Once the LC-MS showed no remaining starting materials, the reaction mixture was then filtered and washed with water (50 mL). The filtrate was then purified utilizing a Gilson preparative. HPLC to give the above titled compound as a brown solid (1 g, 13.8%). LC-MS [M+H]+ m/z 263.